![molecular formula C15H17NO3S B2659621 N-(3-(furan-3-yl)-3-hydroxypropyl)-2-(methylthio)benzamide CAS No. 1428355-21-8](/img/structure/B2659621.png)
N-(3-(furan-3-yl)-3-hydroxypropyl)-2-(methylthio)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(3-(furan-3-yl)-3-hydroxypropyl)-2-(methylthio)benzamide is a useful research compound. Its molecular formula is C15H17NO3S and its molecular weight is 291.37. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Reactivity
Research has demonstrated various synthetic approaches and the reactivity of compounds related to N-(3-(furan-3-yl)-3-hydroxypropyl)-2-(methylthio)benzamide. For instance, studies on the synthesis of 1,4-benzothiazinones from acylpyruvic acids or furan-2,3-diones and o-aminothiophenol have shown potential in biological activity, chemosensors, and fluorescence applications (Stepanova, Dmitriev, & Maslivets, 2020). Another study on the synthesis and reactivity of 2-(furan-2-yl)benzo[e][1,3]benzothiazole highlights the potential for electrophilic substitution reactions and the creation of compounds with significant chemical properties (Aleksandrov & El’chaninov, 2017).
Biological Activities
Compounds related to this compound have shown promising biological activities. For example, new acyl derivatives of 3-aminofurazanes have been tested for their antiplasmodial activities against different strains of Plasmodium falciparum, revealing several structure-activity relationships (Hermann et al., 2021). Furthermore, the evaluation of analogues of furan-amidines as inhibitors of NQO2, which is of potential use in cancer chemotherapy and malaria, has been explored, indicating the importance of structural modifications for enhanced activity (Alnabulsi et al., 2018).
Material Science and Electrochemistry
In material science, research on the functional electrolytes with novel type additives for cathode materials has been conducted to improve cycleability performance in devices. This study has revealed the potential of using benzene derivatives and heterocyclic compounds, including furan, as additives to enhance the electrochemical properties of cathode materials (Abe, Ushigoe, Yoshitake, & Yoshio, 2006).
Properties
IUPAC Name |
N-[3-(furan-3-yl)-3-hydroxypropyl]-2-methylsulfanylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17NO3S/c1-20-14-5-3-2-4-12(14)15(18)16-8-6-13(17)11-7-9-19-10-11/h2-5,7,9-10,13,17H,6,8H2,1H3,(H,16,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SLXLSGBYURGEKG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=CC=CC=C1C(=O)NCCC(C2=COC=C2)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17NO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
291.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.